Cas no 2580238-97-5 (4-(difluoromethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-5-carboxylic acid)

4-(Difluoromethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-5-carboxylic acid is a fluorinated pyrimidine derivative featuring an Fmoc-protected amino group and a carboxylic acid functionality. This compound is particularly valuable in peptide synthesis and medicinal chemistry due to its dual reactivity, enabling selective modifications at both the amino and carboxyl groups. The difluoromethyl group enhances metabolic stability and bioavailability, making it useful in the design of bioactive molecules. The Fmoc protection allows for orthogonal deprotection under mild conditions, facilitating its use in solid-phase peptide synthesis. Its structural features make it a versatile intermediate for constructing complex heterocyclic scaffolds with potential pharmaceutical applications.
4-(difluoromethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-5-carboxylic acid structure
2580238-97-5 structure
Product Name:4-(difluoromethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-5-carboxylic acid
CAS No:2580238-97-5
MF:C21H15F2N3O4
MW:411.358311891556
CID:5662893
PubChem ID:165890522
Update Time:2025-10-28

4-(difluoromethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-27732509
    • 2580238-97-5
    • 4-(difluoromethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrimidine-5-carboxylic acid
    • 4-(difluoromethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-5-carboxylic acid
    • Inchi: 1S/C21H15F2N3O4/c22-18(23)17-15(19(27)28)9-24-20(25-17)26-21(29)30-10-16-13-7-3-1-5-11(13)12-6-2-4-8-14(12)16/h1-9,16,18H,10H2,(H,27,28)(H,24,25,26,29)
    • InChI Key: OFQHISGRFXEHCA-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C(=O)O)C=NC(=N1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

  • Exact Mass: 411.10306229g/mol
  • Monoisotopic Mass: 411.10306229g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 615
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 101Ų

4-(difluoromethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27732509-0.05g
4-(difluoromethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrimidine-5-carboxylic acid
2580238-97-5 95.0%
0.05g
$1737.0 2025-03-19
Enamine
EN300-27732509-0.1g
4-(difluoromethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrimidine-5-carboxylic acid
2580238-97-5 95.0%
0.1g
$1819.0 2025-03-19
Enamine
EN300-27732509-0.25g
4-(difluoromethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrimidine-5-carboxylic acid
2580238-97-5 95.0%
0.25g
$1902.0 2025-03-19
Enamine
EN300-27732509-0.5g
4-(difluoromethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrimidine-5-carboxylic acid
2580238-97-5 95.0%
0.5g
$1984.0 2025-03-19
Enamine
EN300-27732509-1.0g
4-(difluoromethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrimidine-5-carboxylic acid
2580238-97-5 95.0%
1.0g
$2068.0 2025-03-19
Enamine
EN300-27732509-2.5g
4-(difluoromethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrimidine-5-carboxylic acid
2580238-97-5 95.0%
2.5g
$4052.0 2025-03-19
Enamine
EN300-27732509-5.0g
4-(difluoromethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrimidine-5-carboxylic acid
2580238-97-5 95.0%
5.0g
$5995.0 2025-03-19
Enamine
EN300-27732509-10.0g
4-(difluoromethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrimidine-5-carboxylic acid
2580238-97-5 95.0%
10.0g
$8889.0 2025-03-19
Enamine
EN300-27732509-1g
4-(difluoromethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrimidine-5-carboxylic acid
2580238-97-5
1g
$2068.0 2023-09-10
Enamine
EN300-27732509-5g
4-(difluoromethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrimidine-5-carboxylic acid
2580238-97-5
5g
$5995.0 2023-09-10

4-(difluoromethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-5-carboxylic acid Related Literature

Additional information on 4-(difluoromethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-5-carboxylic acid

Recent Advances in the Study of 4-(Difluoromethyl)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-5-carboxylic Acid (CAS: 2580238-97-5)

The compound 4-(difluoromethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-5-carboxylic acid (CAS: 2580238-97-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrimidine core and fluorenylmethyloxycarbonyl (Fmoc) protecting group, serves as a critical intermediate in the synthesis of novel pharmaceuticals and bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

One of the key areas of research involving this compound is its role in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases are pivotal in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The difluoromethyl group and the Fmoc-protected amino functionality in this compound provide a versatile scaffold for further chemical modifications, enabling the development of highly selective and potent kinase inhibitors. Recent publications highlight its use in the design of inhibitors for EGFR (Epidermal Growth Factor Receptor) and CDK (Cyclin-Dependent Kinase) families, showcasing its broad applicability in oncology research.

In addition to its utility in kinase inhibitor development, 4-(difluoromethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-5-carboxylic acid has also been investigated for its antiviral properties. Preliminary studies suggest that derivatives of this compound exhibit inhibitory activity against RNA viruses, including SARS-CoV-2. The presence of the difluoromethyl group is believed to enhance the metabolic stability and bioavailability of these derivatives, making them promising candidates for further preclinical evaluation. Researchers are particularly interested in optimizing the pharmacokinetic profiles of these compounds to improve their therapeutic potential.

The synthetic routes to access this compound have also been a focus of recent research. Advances in solid-phase peptide synthesis (SPPS) and microwave-assisted organic synthesis have enabled more efficient and scalable production of 4-(difluoromethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-5-carboxylic acid. These methodologies not only reduce the overall cost of production but also minimize the generation of byproducts, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing. Recent patents and publications describe innovative approaches to its synthesis, highlighting the importance of this compound in industrial applications.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this scaffold. Issues such as off-target effects, metabolic instability, and formulation difficulties need to be addressed through rigorous structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of therapeutics derived from this compound.

In conclusion, 4-(difluoromethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-5-carboxylic acid (CAS: 2580238-97-5) represents a versatile and valuable building block in medicinal chemistry. Its applications in kinase inhibitor design and antiviral drug discovery underscore its potential to address unmet medical needs. Continued research into its synthetic accessibility and biological activity will undoubtedly yield further insights and innovations in the coming years.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.